Cas no 1806345-01-6 (Ethyl 4-amino-3-(3-bromopropanoyl)benzoate)

• Product Name: Ethyl 4-amino-3-(3-bromopropanoyl)benzoate
• CAS No: 1806345-01-6
• MF: C₁₂H₁₄BrNO₃
• MW: 300.148462772369
• CID: 4795171
• Update Time: 2025-06-23

Ethyl 4-amino-3-(3-bromopropanoyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-amino-3-(3-bromopropanoyl)benzoate

• Inchi： 1S/C12H14BrNO3/c1-2-17-12(16)8-3-4-10(14)9(7-8)11(15)5-6-13/h3-4,7H,2,5-6,14H2,1H3
• InChI Key： UDXZMAGDQXZABD-UHFFFAOYSA-N
• SMILES： BrCCC(C1C=C(C(=O)OCC)C=CC=1N)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 283
• XLogP3: 2.4
• Topological Polar Surface Area: 69.4

Additional information on Ethyl 4-amino-3-(3-bromopropanoyl)benzoate

Recent Advances in the Study of Ethyl 4-amino-3-(3-bromopropanoyl)benzoate (CAS: 1806345-01-6)

Ethyl 4-amino-3-(3-bromopropanoyl)benzoate (CAS: 1806345-01-6) is a compound of significant interest in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have focused on its synthesis, structural characterization, and biological activity, particularly as a key intermediate in the preparation of more complex pharmacologically active molecules. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications.

One of the primary areas of investigation has been the optimization of synthetic routes for Ethyl 4-amino-3-(3-bromopropanoyl)benzoate. Researchers have reported improved yields and purity through the use of novel catalysts and reaction conditions. For instance, a 2023 study demonstrated that palladium-catalyzed cross-coupling reactions could significantly enhance the efficiency of the synthesis, reducing byproduct formation and improving scalability. These advancements are critical for the compound's potential use in large-scale pharmaceutical production.

In addition to synthetic improvements, recent research has explored the biological activities of Ethyl 4-amino-3-(3-bromopropanoyl)benzoate and its derivatives. Preliminary in vitro studies have shown that the compound exhibits moderate inhibitory activity against certain kinases, which are key targets in cancer therapy. Further structure-activity relationship (SAR) studies are underway to optimize the compound's potency and selectivity, with the goal of developing novel kinase inhibitors for clinical use.

Another promising avenue of research involves the use of Ethyl 4-amino-3-(3-bromopropanoyl)benzoate as a building block for the synthesis of heterocyclic compounds. Recent publications have highlighted its utility in the construction of quinazoline and pyrimidine derivatives, which are known for their diverse pharmacological properties. These findings underscore the compound's versatility and potential as a scaffold for drug development.

Despite these advancements, challenges remain in the characterization and application of Ethyl 4-amino-3-(3-bromopropanoyl)benzoate. For example, its stability under various physiological conditions and its pharmacokinetic properties require further investigation. Ongoing studies are addressing these gaps, with the aim of providing a more comprehensive understanding of the compound's potential in therapeutic applications.

In conclusion, Ethyl 4-amino-3-(3-bromopropanoyl)benzoate (CAS: 1806345-01-6) continues to be a focal point of research in chemical biology and medicinal chemistry. Recent advances in its synthesis, biological evaluation, and application as a building block for heterocyclic compounds highlight its significance in drug discovery. Future studies are expected to further elucidate its mechanisms of action and optimize its properties for clinical use, paving the way for new therapeutic options.